Cas no 898429-38-4 (5-(4-benzylpiperazin-1-yl)(4-bromophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol)

5-(4-benzylpiperazin-1-yl)(4-bromophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol structure

898429-38-4 structure

Product Name:5-(4-benzylpiperazin-1-yl)(4-bromophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol

CAS No:898429-38-4

MF:C₂₆H₂₄BrN₅O₂S

MW:550.470063209534

CID:5919580

PubChem ID:18574948

Update Time:2025-10-13

5-(4-benzylpiperazin-1-yl)(4-bromophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

- Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[(4-bromophenyl)[4-(phenylmethyl)-1-piperazinyl]methyl]-2-(2-furanyl)-
- AKOS024661945
- 5-((4-benzylpiperazin-1-yl)(4-bromophenyl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol
- 5-[(4-benzylpiperazin-1-yl)-(4-bromophenyl)methyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
- 898429-38-4
- 5-[(4-benzylpiperazin-1-yl)(4-bromophenyl)methyl]-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
- F2575-0154
- 5-(4-benzylpiperazin-1-yl)(4-bromophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
- Inchi： 1S/C26H24BrN5O2S/c27-20-10-8-19(9-11-20)22(31-14-12-30(13-15-31)17-18-5-2-1-3-6-18)23-25(33)32-26(35-23)28-24(29-32)21-7-4-16-34-21/h1-11,16,22,33H,12-15,17H2
- InChI Key： RCIUKKYPGCTKPE-UHFFFAOYSA-N
- SMILES： N1=C(C2=CC=CO2)N=C2SC(C(C3=CC=C(Br)C=C3)N3CCN(CC4=CC=CC=C4)CC3)=C(O)N12

Computed Properties

Exact Mass: 549.08341g/mol
Monoisotopic Mass: 549.08341g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 35
Rotatable Bond Count: 6
Complexity: 687
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.2
Topological Polar Surface Area: 98.3Å²

Experimental Properties

Density: 1.56±0.1 g/cm3(Predicted)
pka: -0.46±0.53(Predicted)

5-(4-benzylpiperazin-1-yl)(4-bromophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol Pricemore >>

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